Cas no 187265-32-3 (allyl piperazine-1-carboxylate hydrochloride)

• Product Name: allyl piperazine-1-carboxylate hydrochloride
• CAS No: 187265-32-3
• MF: C₈H₁₅ClN₂O₂
• MW: 206.669901132584
• CID: 4630152
• PubChem ID: 118999773
• Update Time: 2025-05-20

allyl piperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• allyl piperazine-1-carboxylate hydrochloride
• prop-2-enyl piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 2-propen-1-yl ester, hydrochloride (1:1
• 187265-32-3
• Allyl piperazine-1-carboxylate HCl
• Allylpiperazine-1-carboxylatehydrochloride
• prop-2-enyl piperazine-1-carboxylate;hydrochloride
• MFCD29921897
• F13975
• SCHEMBL20488405
• DB-156878

• Inchi： 1S/C8H14N2O2.ClH/c1-2-7-12-8(11)10-5-3-9-4-6-10;/h2,9H,1,3-7H2;1H
• InChI Key： CWYXSELQKMCPQU-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(=O)OCC=C.Cl

Computed Properties

• Exact Mass: 206.0822054g/mol
• Monoisotopic Mass: 206.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on allyl piperazine-1-carboxylate hydrochloride

Allyl Piperazine-1-Carboxylate Hydrochloride (CAS No. 187265-32-3): An Overview of Its Structure, Properties, and Applications in Pharmaceutical Research

Allyl piperazine-1-carboxylate hydrochloride (CAS No. 187265-32-3) is a versatile compound with significant potential in pharmaceutical and medicinal chemistry. This compound, also known as allyl piperazine carboxylate hydrochloride, has garnered attention due to its unique structural features and biological activities. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and recent applications of this compound in the field of pharmaceutical research.

Chemical Structure and Properties

Allyl piperazine-1-carboxylate hydrochloride is a white crystalline solid with the molecular formula C₉H₁₄N₂O₂·HCl. The compound consists of a piperazine ring attached to an allyl group and a carboxylate moiety, forming a salt with hydrochloric acid. The presence of the piperazine ring imparts significant flexibility and hydrogen-bonding capabilities, which are crucial for its biological interactions. The allyl group adds conjugation and hydrophobicity, enhancing the compound's ability to cross biological membranes.

The molecular weight of allyl piperazine-1-carboxylate hydrochloride is approximately 219.67 g/mol. It is soluble in water and polar organic solvents such as methanol and ethanol. The compound exhibits a melting point of around 140-142°C, making it suitable for various chemical reactions and purification processes.

Synthesis Methods

The synthesis of allyl piperazine-1-carboxylate hydrochloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of allyl bromide with piperazine to form the corresponding allyl piperazine derivative, followed by esterification with chloroacetic acid and subsequent treatment with hydrochloric acid to form the final product.

A detailed synthetic pathway is as follows:

1. N-Allylpiperazine Synthesis: Allyl bromide reacts with piperazine in the presence of a base such as potassium carbonate to form N-allylpiperazine.
2. Esterification: N-allylpiperazine is then reacted with chloroacetic acid in a suitable solvent like dichloromethane to form the carboxylate ester.
3. Salt Formation: The resulting ester is treated with hydrochloric acid to form the hydrochloride salt, which is then purified by recrystallization or other methods.

This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Biological Activities and Applications

Allyl piperazine-1-carboxylate hydrochloride has been extensively studied for its potential biological activities. Recent research has highlighted its role as a modulator of various receptors and enzymes, making it a promising candidate for drug development in several therapeutic areas.

GABA Receptor Modulation: One of the key areas of interest is the modulation of GABA (gamma-aminobutyric acid) receptors. Studies have shown that compounds containing a piperazine moiety can act as positive allosteric modulators (PAMs) of GABA receptors, enhancing their activity and potentially offering therapeutic benefits in conditions such as anxiety disorders and epilepsy.

Dopamine Receptor Interactions: Another significant application of allyl piperazine-1-carboxylate hydrochloride is its interaction with dopamine receptors. Research has demonstrated that certain derivatives of this compound can act as selective dopamine receptor agonists or antagonists, which could be useful in treating neurological disorders such as Parkinson's disease and schizophrenia.

Cancer Research: In cancer research, compounds like allyl piperazine-1-carboxylate hydrochloride have shown promise as potential antitumor agents. Studies have indicated that these compounds can inhibit the growth of various cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis.

Infectious Diseases: Additionally, there is growing interest in the use of these compounds for treating infectious diseases. Recent studies have explored their antiviral properties against various pathogens, including HIV and influenza viruses.

Clinical Trials and Future Prospects

The promising preclinical results for compounds like allyl piperazine-1-carboxylate hydrochloride have led to several clinical trials aimed at evaluating their safety and efficacy in human subjects. These trials are focused on various therapeutic areas, including neurological disorders, cancer, and infectious diseases.

In neurological disorders, early-phase clinical trials have shown that compounds derived from allyl piperazine-1-carboxylate hydrochloride can effectively reduce symptoms associated with anxiety disorders without significant side effects. Similarly, in cancer research, preliminary data from clinical trials suggest that these compounds may have synergistic effects when used in combination with existing chemotherapeutic agents.

The future prospects for these compounds are promising, with ongoing research aimed at optimizing their pharmacological properties and developing more potent derivatives. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of novel compounds with improved therapeutic profiles.

Safety Considerations

In any pharmaceutical development process, safety considerations are paramount. While preliminary studies suggest that compounds like allyl piperazine-1-carboxylate hydrochloride are generally well-tolerated at therapeutic doses, further research is needed to fully understand their long-term safety profile.

Clinical trials are essential for assessing potential side effects and identifying any contraindications or interactions with other medications. Additionally, regulatory bodies such as the FDA (Food and Drug Administration) require comprehensive safety data before approving new drugs for market release.

In conclusion, allyl piperazine-1-carboxylate hydrochloride (CAS No. 187265-32-3) represents a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for drug development across multiple therapeutic areas. Ongoing research and clinical trials will continue to uncover new insights into its potential benefits and safety profile, paving the way for innovative treatments in medicine.